Cas no 89723-28-4 (Benzeneacetic acid, 2-chloro-, hexyl ester)

• Product Name: Benzeneacetic acid, 2-chloro-, hexyl ester
• CAS No: 89723-28-4
• MF: C₁₄H₁₉ClO₂
• MW: 254.752463579178
• CID: 591519
• PubChem ID: 71325817
• Update Time: 2025-04-19

Benzeneacetic acid, 2-chloro-, hexyl ester Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 2-chloro-, hexyl ester
• hexyl 2-(2-chlorophenyl)acetate
• Hexyl (2-chlorophenyl)acetate
• DTXSID90755092
• 89723-28-4

• Inchi： 1S/C14H19ClO2/c1-2-3-4-7-10-17-14(16)11-12-8-5-6-9-13(12)15/h5-6,8-9H,2-4,7,10-11H2,1H3
• InChI Key： SWSJSIJKXDYREU-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CC(=O)OCCCCCC

Computed Properties

• Exact Mass: 254.1073575g/mol
• Monoisotopic Mass: 254.1073575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 26.3Ų